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Compound of Interest

Compound Name: 2,3-Dimethoxythiobenzamide

Cat. No.: B137389 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 2,3-
Dimethoxythiobenzamide. An extensive search of scientific literature and chemical databases

reveals a significant scarcity of in-depth information regarding the discovery, history, specific

biological activities, and mechanisms of action for this particular compound. While its chemical

structure is known and it is available from commercial suppliers, dedicated research

publications detailing its synthesis, biological evaluation, or therapeutic potential are not readily

available in the public domain.

This document serves to summarize the available information and provide a general context

based on related compounds.

Chemical Identity and Properties
Basic chemical information for 2,3-Dimethoxythiobenzamide has been compiled from

chemical supplier databases and PubChem.
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Property Value Source

CAS Number 145736-64-7 [1][2][3][4][5]

Molecular Formula C₉H₁₁NO₂S [1][5]

Molecular Weight 197.25 g/mol [2][5]

Synonyms
Benzenecarbothioamide, 2,3-

dimethoxy-
[2]

Physical Form Powder [5]

Purity
≥98.0% (commercially

available)
[5]

InChI Key
QQBGVGAHINKAFG-

UHFFFAOYSA-N
[1][5]

SMILES
COC1=CC=CC(=C1OC)C(=S)

N
[1]

Note: No experimental data on melting point, boiling point, or solubility were found in the

searched literature.

Discovery and History
There is no available information in the reviewed literature detailing the specific discovery or

historical development of 2,3-Dimethoxythiobenzamide. The broader class of benzamides

and thioamides, however, has a rich history in medicinal chemistry. Benzamide derivatives

were first recognized for their therapeutic potential in the mid-20th century, leading to the

development of antipsychotic drugs.[6] The thioamide group, an isostere of the amide group,

has since been incorporated into a wide range of therapeutic agents, including anticancer,

antimicrobial, and antiviral compounds.[7][8] Thioamides are valued in drug design for their

unique chemical properties that can influence a molecule's potency, selectivity, and

pharmacokinetic profile.[8]

Synthesis and Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/2060899
http://www.axsyn.com/prodinfo/?id=AX-F1R1
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2671091_EN.htm
https://www.finetechnology-ind.com/product/detail/145736-64-7
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
https://pubchemlite.lcsb.uni.lu/e/compound/2060899
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
http://www.axsyn.com/prodinfo/?id=AX-F1R1
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
http://www.axsyn.com/prodinfo/?id=AX-F1R1
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
https://pubchemlite.lcsb.uni.lu/e/compound/2060899
https://cymitquimica.com/products/10-F021334/145736-64-7/23-dimethoxythiobenzamide/
https://pubchemlite.lcsb.uni.lu/e/compound/2060899
https://www.benchchem.com/product/b137389?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Enduring_Scaffold_A_Technical_Guide_to_the_Discovery_and_History_of_Novel_Benzamide_Derivatives.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12009601/
https://www.researchgate.net/publication/386372977_Unlocking_the_potential_of_the_thioamide_group_in_drug_design_and_development_View_supplementary_material
https://www.researchgate.net/publication/386372977_Unlocking_the_potential_of_the_thioamide_group_in_drug_design_and_development_View_supplementary_material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While no specific, detailed experimental protocol for the synthesis of 2,3-
Dimethoxythiobenzamide was found, a plausible synthetic route can be inferred from general

organic chemistry principles and published methods for analogous compounds. A common

method for the synthesis of thioamides is the thionation of the corresponding amide.

Hypothetical Synthetic Workflow
A potential synthetic pathway could start from the commercially available 2,3-

dimethoxybenzaldehyde.

Caption: Hypothetical synthesis of 2,3-Dimethoxythiobenzamide.

Detailed Steps:

Oxidation of 2,3-Dimethoxybenzaldehyde: The starting aldehyde can be oxidized to the

corresponding carboxylic acid, 2,3-dimethoxybenzoic acid, using a suitable oxidizing agent

like potassium permanganate (KMnO₄) or Jones reagent. The synthesis of 2,3-

dimethoxybenzaldehyde itself is documented.[9][10][11]

Amidation of 2,3-Dimethoxybenzoic Acid: The resulting carboxylic acid can be converted to

the amide, 2,3-dimethoxybenzamide. This is typically achieved by first converting the

carboxylic acid to an acid chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl

chloride, followed by reaction with ammonia (NH₃).

Thionation of 2,3-Dimethoxybenzamide: The final step would involve the thionation of the

amide to the desired thioamide. Lawesson's reagent is a common and effective reagent for

this transformation. The reaction is typically carried out in an anhydrous solvent such as

toluene or tetrahydrofuran (THF) with heating.

Note: This proposed synthesis is based on established chemical transformations and has not

been experimentally verified for this specific compound based on the available literature.

Biological Activity and Signaling Pathways
No specific biological activity, quantitative data (such as IC₅₀ or Kᵢ values), or studies on the

mechanism of action for 2,3-Dimethoxythiobenzamide have been reported in the scientific
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literature reviewed. Therefore, no data tables or signaling pathway diagrams can be generated

at this time.

For context, the broader class of thiobenzamide derivatives has been investigated for a variety

of biological activities, including hepatotoxicity and as potential therapeutic agents.[12] The

benzamide moiety itself is a known pharmacophore that can interact with a range of biological

targets. For instance, some benzamide derivatives are known inhibitors of enzymes like IMP

dehydrogenase.[13] However, it is crucial to note that the biological activity of a compound is

highly dependent on its specific substitution pattern, and extrapolating activities from related

compounds to 2,3-Dimethoxythiobenzamide would be purely speculative without

experimental evidence.

Conclusion
2,3-Dimethoxythiobenzamide is a known chemical entity that is commercially available.

However, there is a notable absence of published research detailing its discovery, synthesis,

and biological properties. For researchers and drug development professionals, this compound

represents an unexplored area of chemical space. Future research would be required to

elucidate its synthetic accessibility, physicochemical properties, and potential biological

activities. Such studies would be foundational to understanding if 2,3-
Dimethoxythiobenzamide or its derivatives hold any promise as pharmacological agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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